Berbamine dihydrochloride
CAS No.: 6078-17-7
VCID: VC0190661
Molecular Formula: C37H41ClN2O6
Molecular Weight: 645.2 g/mol
* For research use only. Not for human or veterinary use.

Description | Berbamine dihydrochloride, also known as BA or BBM dihydrochloride, is a compound extracted from Berberis amurensis, a traditional Chinese medicinal plant . It functions as an inhibitor of bcr/abl fusion and NF-κB activity and has anti-myeloma efficacy . Berbamine dihydrochloride is relevant in several research areas, including PI3K/Akt/mTOR, epigenetics, immunology and inflammation, protein tyrosine kinase, and autophagy . It has also demonstrated the ability to block the entry of the SARS-CoV-2 virus into host cells, suggesting its potential as a lead compound for antiviral agents . Other bis-benzylisoquinoline alkaloids like tetrandrine, liensinine, isoliensinine, fangchinoline, and cepharanthine also block S-mediated membrane fusion . This compound is used in various applications, such as preparing anti-leukemia active berbamine derivatives . Berbamine dihydrochloride is also used to treat acute or chronic vascular hypertension . Additionally, it possesses anti-inflammatory, analgesic, antipyretic, and platelet-inhibitory properties . It is worth noting that MedChemExpress sells Berbamine dihydrochloride for research purposes only and not for patient use . As an experienced research assistant, when preparing a resume, it is important to highlight key strengths and accomplishments with quantified achievements to demonstrate expertise . A hybrid resume format, combining chronological and functional elements, is ideal for showcasing both experience and skills . Action verbs such as "analyzed," "collaborated," "conducted," and "managed" can effectively describe research experiences . A concise and clear summary, avoiding jargon, can also help to establish authority and highlight the ability to summarize complex ideas . |
---|---|
CAS No. | 6078-17-7 |
Product Name | Berbamine dihydrochloride |
Molecular Formula | C37H41ClN2O6 |
Molecular Weight | 645.2 g/mol |
IUPAC Name | (1S,14R)-20,21,25-trimethoxy-15,30-dimethyl-7,23-dioxa-15,30-diazaheptacyclo[22.6.2.23,6.18,12.114,18.027,31.022,33]hexatriaconta-3(36),4,6(35),8,10,12(34),18,20,22(33),24,26,31-dodecaen-9-ol;hydrochloride |
Standard InChI | InChI=1S/C37H40N2O6.ClH/c1-38-14-12-24-19-32(41-3)33-21-27(24)28(38)16-22-6-9-26(10-7-22)44-31-18-23(8-11-30(31)40)17-29-35-25(13-15-39(29)2)20-34(42-4)36(43-5)37(35)45-33;/h6-11,18-21,28-29,40H,12-17H2,1-5H3;1H/t28-,29+;/m0./s1 |
Standard InChIKey | SFPGJACKHKXGBH-QBYKQQEBSA-N |
Canonical SMILES | CN1CCC2=CC(=C3C=C2C1CC4=CC=C(C=C4)OC5=C(C=CC(=C5)CC6C7=C(O3)C(=C(C=C7CCN6C)OC)OC)O)OC.Cl |
Synonyms | 6,6',7-trimethoxy-2,2'-dimethylberbaman-12-ol berbamine berbamine dihydrochloride berbamine hydrochloride berbamine monohydrochloride berbamine, (1'beta)-isomer berbamine, (1beta)-isome |
PubChem Compound | 56845155 |
Last Modified | Aug 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume